4-[(3-tert-butyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)amino]-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one

• Molecular Formula: C24H26N4OS
• Molecular Weight: 418.6 g/mol
• IUPAC Name: 4-[(3-tert-butyl-4-phenyl-1,3-thiazol-2-ylidene)amino]-1,5-dimethyl-2-phenylpyrazol-3-one
• InChI: InChI=1S/C24H26N4OS/c1-17-21(22(29)28(26(17)5)19-14-10-7-11-15-19)25-23-27(24(2,3)4)20(16-30-23)18-12-8-6-9-13-18/h6-16H,1-5H3
• InChI Key: SHUFCMDRWVPUMS-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N=C3N(C(=CS3)C4=CC=CC=C4)C(C)(C)C

Description

4-[(3-tert-butyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)amino]-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one is a chemical compound that has been gaining attention in the field of scientific research. This compound has been found to have a variety of applications in the field of medicine and biochemistry. In

Mechanism of Action

The mechanism of action of 4-[(3-tert-butyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)amino]-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one is not fully understood. However, it is thought to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, it has been shown to reduce the production of inflammatory cytokines, which are molecules that are involved in the inflammatory response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(3-tert-butyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)amino]-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one are still being studied. However, it has been shown to have a variety of effects on the body, including the inhibition of cancer cell growth, the reduction of inflammation, and the modulation of immune system function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(3-tert-butyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)amino]-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one in lab experiments is its potential as an anticancer and anti-inflammatory agent. Additionally, it has been found to have low toxicity in animal models, which makes it a promising candidate for further research. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on 4-[(3-tert-butyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)amino]-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one. One potential direction is to further explore its potential as an anticancer and anti-inflammatory agent. Additionally, more research is needed to fully understand its mechanism of action and its effects on the body. Finally, there is potential for the development of new and more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of 4-[(3-tert-butyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)amino]-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one is a complex process that involves several steps. The first step involves the synthesis of the thiazole ring, which is achieved by the reaction of 2-bromoacetophenone with thiosemicarbazide. The resulting thiazole ring is then reacted with tert-butylamine to form the tert-butyl thiazole intermediate. This intermediate is then reacted with 1,5-dimethyl-1,2-dihydro-3H-pyrazol-3-one and phenyl isocyanate to form the final product.

Scientific Research Applications

The chemical compound 4-[(3-tert-butyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)amino]-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one has a variety of scientific research applications. One of the primary applications of this compound is in the field of medicine. It has been found to have potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, it has been found to have potential as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.